Cas no 685108-63-8 (1-(1H-indazol-4-yl)-3-methylthiourea)

• Product Name: 1-(1H-indazol-4-yl)-3-methylthiourea
• CAS No: 685108-63-8
• MDL: MFCD03617597
• CID: 4656953
• Update Time: 2025-06-20

1-(1H-indazol-4-yl)-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-4-yl)-3-methylthiourea

• MDL： MFCD03617597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(1H-indazol-4-yl)-3-methylthiourea

1-(1H-Indazol-4-yl)-3-methylthiourea: A Comprehensive Overview

1-(1H-Indazol-4-yl)-3-methylthiourea (CAS No. 685108-63-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to 1-(1H-indazol-4-yl)-3-methylthiourea.

Chemical Structure and Properties

1-(1H-Indazol-4-yl)-3-methylthiourea is a heterocyclic compound that combines the indazole and thiourea moieties. The indazole ring, a fused benzene and pyrazole ring system, is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The thiourea group, on the other hand, is a versatile functional group that can form hydrogen bonds and coordinate with metal ions, making it useful in various chemical and biological contexts.

The molecular formula of 1-(1H-indazol-4-yl)-3-methylthiourea is C₉H₉N₅S, with a molecular weight of 207.26 g/mol. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

Biological Activities

1-(1H-Indazol-4-yl)-3-methylthiourea has been investigated for its potential therapeutic effects in several areas of medicine. One of the most notable applications is in the treatment of neurodegenerative diseases. Recent studies have shown that this compound can modulate the activity of key enzymes involved in neurodegeneration, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). By inhibiting these enzymes, 1-(1H-indazol-4-yl)-3-methylthiourea may help to reduce oxidative stress and improve cognitive function in patients with conditions like Alzheimer's disease.

In addition to its neuroprotective effects, 1-(1H-indazol-4-yl)-3-methylthiourea has also demonstrated anti-inflammatory properties. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Research Developments

The potential therapeutic benefits of 1-(1H-indazol-4-yl)-3-methylthiourea have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully understand its long-term effects and optimal dosing regimens.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the mechanism of action of 1-(1H-indazol-4-yl)-3-methylthiourea. They found that the compound selectively binds to specific receptors in the brain, which may explain its neuroprotective effects. This finding has opened up new avenues for drug development and could lead to more targeted therapies for neurodegenerative diseases.

Synthesis and Production

The synthesis of 1-(1H-indazol-4-yl)-3-methylthiourea involves several steps that require precise control over reaction conditions. One common synthetic route involves the reaction of 4-chloroindazole with methyl isothiocyanate in the presence of a base such as potassium carbonate. The resulting product is then purified using techniques such as recrystallization or column chromatography to obtain high-purity material suitable for pharmaceutical use.

The production process for 1-(1H-indazol-4-yl)-3-methylthiourea must adhere to strict quality control standards to ensure consistency and safety. Good Manufacturing Practices (GMP) are essential to maintain the integrity of the final product and meet regulatory requirements for drug development.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 1-(1H-indazol-4-yl)-3-methylthiourea highlights its potential as a valuable therapeutic agent in various medical fields. While much progress has been made, there are still many questions that need to be addressed through further investigation. Future studies should focus on optimizing the compound's pharmacokinetic properties, exploring new delivery methods, and conducting larger-scale clinical trials to validate its efficacy.

In conclusion, 1-(1H-indazol-4-yl)-3-methylthiourea (CAS No. 685108-63-8) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.